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CAS No.: 19525-59-8

Cat. No.: B090887

Get Quote

Spectroscopic Characterization of N-Phenylglycine Potassium Salt

Executive Summary
N-Phenylglycine potassium salt (NPG-K), often referred to as Potassium N-phenylglycinate,

is a critical intermediate in the industrial synthesis of indigo dye and an emerging candidate for

aqueous photopolymerization and carbon capture technologies.[1] Unlike its free acid

precursor, N-Phenylglycine (NPG), the potassium salt exhibits high aqueous solubility and

distinct thermal stability profiles.[1]

This guide provides a rigorous spectroscopic comparison between NPG-K and its alternatives

(NPG free acid and Sodium N-phenylglycinate).[1] It focuses on definitive identification using

FTIR and NMR techniques to validate conversion efficiency and purity, essential for

downstream applications in drug development and industrial catalysis.[1]

Synthesis & Preparation Protocol
To ensure accurate characterization, the salt must be prepared with high purity.[1] The following

protocol outlines the standard conversion of NPG to NPG-K, ensuring complete neutralization
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without excess alkali.

Reagents:

N-Phenylglycine (NPG) (CAS: 103-01-5)[1]

Potassium Hydroxide (KOH), 1.0 M Standardized Solution[1]

Solvent: Deionized Water / Ethanol[1]

Protocol:

Dissolution: Suspend 10.0 mmol (1.51 g) of N-Phenylglycine in 20 mL of ethanol/water (1:1

v/v). NPG is sparingly soluble in water but dissolves readily upon neutralization.[1]

Neutralization: Add 10.0 mL of 1.0 M KOH dropwise under constant stirring at room

temperature.

Checkpoint: Monitor pH.[1] The equivalence point is reached at pH ~8.5–9.0.[1]

Evaporation: Remove solvent using a rotary evaporator at 50°C under reduced pressure.

Drying: Dry the resulting white solid in a vacuum oven at 60°C for 12 hours to remove

residual moisture (NPG-K is hygroscopic).
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Figure 1: Step-by-step synthesis workflow for the conversion of N-Phenylglycine to its

potassium salt.

Spectroscopic Characterization
Fourier Transform Infrared Spectroscopy (FTIR)
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FTIR is the primary method for confirming the formation of the salt.[1] The disappearance of the

carboxylic acid carbonyl stretch and the appearance of carboxylate anion bands are the

definitive indicators.

Comparative FTIR Data:

Functional Group
N-Phenylglycine
(Free Acid)

N-Phenylglycine
Potassium Salt
(NPG-K)

Mechanistic Insight

C=O[1] Stretch
1710–1730 cm⁻¹

(Strong)
Absent

Loss of protonated

carboxylic acid group.

[1]

COO⁻ Asymmetric Absent
1580–1610 cm⁻¹

(Strong)

Delocalization of

electrons across the

carboxylate anion.[1]

COO⁻ Symmetric Absent
1390–1410 cm⁻¹

(Medium)

Symmetric vibration of

the O-C-O bond.[1]

O-H Stretch
2500–3300 cm⁻¹

(Broad)

Absent (or weak water

band)

Disappearance of the

acidic O-H bond.[1]

N-H Stretch ~3350 cm⁻¹ ~3350–3400 cm⁻¹

Secondary amine

remains intact; slight

shift due to H-bonding

changes.[1]

Interpretation: The separation (

) between the asymmetric and symmetric carboxylate stretches (

) is typically >200 cm⁻¹, characteristic of a monodentate or ionic interaction between the
carboxylate and the potassium cation.[1]

Nuclear Magnetic Resonance (NMR)
NMR provides structural validation.[1] The deprotonation of the carboxylic acid induces

electronic shielding changes, primarily affecting the
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-protons and the aromatic ring protons.[1]

¹H NMR Comparison (Solvent: D₂O):

Proton
Environment

Chemical Shift
(NPG Acid)

Chemical Shift
(NPG-K)

Shift Direction

-COOH
~11.0–12.0 ppm

(Broad)
Disappears

Exchangeable proton

removed.[1]

-CH₂
3.85 ppm 3.65–3.75 ppm

Upfield Shielding: The

negative charge of

COO⁻ increases

electron density near

the CH₂ group.[1]

Aromatic (Ortho) 6.60 ppm 6.65–6.70 ppm

Slight downfield shift

due to inductive

effects.[1]

Aromatic (Meta/Para) 7.10–7.20 ppm 7.15–7.25 ppm
Minimal change; distal

to the ionization site.

Performance Comparison: NPG-K vs. Alternatives
This section compares NPG-K against its free acid form (NPG) and the Sodium salt variant

(NPG-Na).[1]

Table 2: Physicochemical & Performance Metrics
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Feature
N-Phenylglycine
(Acid)

N-Phenylglycine

Potassium Salt

(NPG-K)

N-Phenylglycine
Sodium Salt (NPG-
Na)

Solubility (Water) Low (< 5 g/L) High (> 500 g/L) High (> 400 g/L)

Melting Point 126–128°C
> 250°C

(Decomposition)

> 230°C

(Decomposition)

Hygroscopicity Low
High (Requires

Desiccator)
Moderate

CO₂ Capture Kinetics N/A (Insoluble)

Fast (K⁺ promotes

faster absorption than

Na⁺)

Moderate

Photopolymerization Used in organic resins
Preferred for aqueous

systems

Used in aqueous

systems

Key Insight - Cation Effect: In CO₂ capture applications, potassium salts (NPG-K) are often

preferred over sodium salts (NPG-Na) because the potassium ion has a lower charge density

and higher mobility, leading to faster reaction kinetics with CO₂ in aqueous amino acid salt

solutions.[1]
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Sample Characterization

Check Aqueous Solubility
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Figure 2: Logical decision tree for distinguishing N-Phenylglycine acid from its salt forms using

solubility and FTIR spectral markers.

Applications & Implications
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Indigo Synthesis: NPG-K is the direct precursor cyclized to indoxyl.[1] Characterizing the salt

ensures the neutralization step is complete before the high-temperature fusion step,

preventing yield loss.[1]

CO₂ Capture: Amino acid salts are non-volatile alternatives to amines.[1] NPG-K offers

oxidative stability and, due to the potassium cation, superior absorption rates compared to

sodium analogs.[1]

Aqueous Photopolymerization: As a co-initiator, NPG-K allows for the formulation of water-

based UV-curable inks and hydrogels, eliminating the need for volatile organic solvents

(VOCs).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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